Cas no 142449-83-0 (O-beta-D-Glucopyranoside,Me ester-(R)-8-hydroxy-9-decene-4,6-diynoic acid)
142449-83-0 structure
Product Name:O-beta-D-Glucopyranoside,Me ester-(R)-8-hydroxy-9-decene-4,6-diynoic acid
CAS No:142449-83-0
MF:C17H22O8
MW:354.351786136627
CID:2058300
PubChem ID:131752979
Update Time:2025-04-21
O-beta-D-Glucopyranoside,Me ester-(R)-8-hydroxy-9-decene-4,6-diynoic acid Chemical and Physical Properties
Names and Identifiers
-
- O-beta-D-Glucopyranoside,Me ester-(R)-8-hydroxy-9-decene-4,6-diynoic acid
- methyl 8-[3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxydec-9-en-4,6-diynoate
- 142449-83-0
- CHEBI:175553
- 9-Decene-4,6-diynoic acid, 8-(beta-D-glucopyranosyloxy)-, methyl ester
- DTXSID501161012
- Methyl (R)-8-Hydroxy-9-decene-4,6-diynoate glucoside
- 9-Decene-4,6-diynoic acid, 8-(I(2)-D-glucopyranosyloxy)-, methyl ester
-
- Inchi: 1S/C17H22O8/c1-3-11(8-6-4-5-7-9-13(19)23-2)24-17-16(22)15(21)14(20)12(10-18)25-17/h3,11-12,14-18,20-22H,1,7,9-10H2,2H3
- InChI Key: AVPBONMPAMZUKG-UHFFFAOYSA-N
- SMILES: O1C(C(C(C(C1CO)O)O)O)OC(C#CC#CCCC(=O)OC)C=C
Computed Properties
- Exact Mass: 354.13146766g/mol
- Monoisotopic Mass: 354.13146766g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 25
- Rotatable Bond Count: 8
- Complexity: 589
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 6
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.5
- Topological Polar Surface Area: 126Ų
O-beta-D-Glucopyranoside,Me ester-(R)-8-hydroxy-9-decene-4,6-diynoic acid Related Literature
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J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
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Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
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Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
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Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
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Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
Related Categories
- Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acyl glycosides of mono- and disaccharides
- Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acyl glycosides Fatty acyl glycosides of mono- and disaccharides
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